Cas no 16297-07-7 (2,3,5,6-Tetrafluoroisonicotinonitrile)

• Product Name: 2,3,5,6-Tetrafluoroisonicotinonitrile
• CAS No: 16297-07-7
• MF: C₆F₄N₂
• MW: 176.071214675903
• MDL: MFCD00075302
• CID: 121564
• PubChem ID: 2773942
• Update Time: 2025-06-13

2,3,5,6-Tetrafluoroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrafluoroisonicotinonitrile
• 2,3,5,6-Tetrafluoro-4-pyridinecarbonitrile
• 2,3,5,6-tetrafluoropyridine-4-carbonitrile
• 4-Pyridinecarbonitrile,2,3,5,6-tetrafluoro-
• 2,3,4,5-TETRAFLUOROBENZYLAMINE
• 2,3,5,6-tetrafluoro-4-cyanopyridine
• 2,3,5,6-tetrafluoro-4-pyridine-carbonitrile
• 4-Cyano-2,3,5,6-tetrafluoropyridine
• 4-cyanotetrafluoropyridine
• tetrafluoro-4-cyanopyridine
• tetrafluoro-isonicotinonitrile
• EN300-175807
• 4-cyano-tetrafluoropyridine
• 16297-07-7
• SCHEMBL1323838
• BS-21639
• 2,3,5,6-Tetrafluoro-4-pyridinecarbonitrile, 99%
• tetrafluoropyridine-4-carbonitrile
• MFCD00075302
• A810428
• J-009987
• 4-Pyridinecarbonitrile, 2,3,5,6-tetrafluoro-
• DTXSID70378788
• AKOS015909503
• SB53855

• MDL： MFCD00075302
• Inchi： 1S/C6F4N2/c7-3-2(1-11)4(8)6(10)12-5(3)9
• InChI Key： JXISJBVJNUKKBK-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=C(C=1C#N)F)F)F

Computed Properties

• Exact Mass: 176.00000
• Monoisotopic Mass: 176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.56
• Melting Point: 66-68 °C (lit.)
• Boiling Point: 166.1°C at 760 mmHg
• Flash Point: 54.2°C
• Refractive Index: 1.439
• PSA: 36.68000
• LogP: 1.50968
• Solubility: Not determined

2,3,5,6-Tetrafluoroisonicotinonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5,6-Tetrafluoroisonicotinonitrile

Comprehensive Overview of 2,3,5,6-Tetrafluoroisonicotinonitrile (CAS No. 16297-07-7)

2,3,5,6-Tetrafluoroisonicotinonitrile (CAS No. 16297-07-7) is a fluorinated heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, characterized by four fluorine atoms and a nitrile group, makes it a versatile intermediate for synthesizing high-value compounds. The growing demand for fluorinated compounds in drug discovery and crop protection has positioned this chemical as a critical building block in modern research and industrial applications.

One of the most compelling aspects of 2,3,5,6-Tetrafluoroisonicotinonitrile is its role in the development of next-generation pharmaceuticals. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and bioavailability. The compound's tetrafluoro-substituted pyridine core is particularly valuable for designing kinase inhibitors and antiviral agents, addressing urgent needs in therapeutic areas such as oncology and infectious diseases. Recent studies highlight its potential in COVID-19 drug candidates, aligning with global health priorities.

In agrochemical applications, 2,3,5,6-Tetrafluoroisonicotinonitrile serves as a precursor for herbicides and pesticides with improved environmental profiles. The fluorine atoms contribute to higher target specificity and reduced off-target effects, addressing the industry's shift toward sustainable agriculture. This aligns with the rising consumer demand for eco-friendly farming solutions and stricter regulatory standards worldwide.

The compound's utility extends to advanced materials, where its fluorinated structure enhances thermal stability and chemical resistance. It is increasingly used in liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and high-performance polymers. As the electronics industry pushes for energy-efficient technologies, the demand for such specialized intermediates continues to grow.

From a synthetic chemistry perspective, 2,3,5,6-Tetrafluoroisonicotinonitrile offers intriguing reactivity patterns. The nitrile group enables diverse transformations, including nucleophilic additions and cyclizations, while the fluorine substituents facilitate selective functionalization. These properties make it a favorite among chemists working on structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Environmental and safety considerations are paramount when handling fluorinated compounds. While 2,3,5,6-Tetrafluoroisonicotinonitrile is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed. The industry's focus on green chemistry has spurred innovations in safer synthesis routes, minimizing ecological impact.

Market trends indicate a steady rise in the procurement of 2,3,5,6-Tetrafluoroisonicotinonitrile, driven by R&D investments in precision medicine and smart materials. Suppliers are expanding production capacities to meet the needs of contract research organizations (CROs) and pharmaceutical giants. For researchers sourcing this compound, verifying CAS No. 16297-07-7 and analytical purity (e.g., HPLC, NMR) is essential to ensure reproducibility in experiments.

In conclusion, 2,3,5,6-Tetrafluoroisonicotinonitrile exemplifies the intersection of chemistry and innovation. Its applications span life sciences, agriculture, and material engineering, reflecting the compound's adaptability to cutting-edge challenges. As scientific inquiries evolve, this fluorinated nitrile will likely remain a cornerstone in the quest for sustainable and high-performance solutions.